Cas no 1555766-22-7 (5-Bromo-4-methyl-oxazole-2-carboxylic acid)

• Product Name: 5-Bromo-4-methyl-oxazole-2-carboxylic acid
• CAS No: 1555766-22-7
• MF: C₅H₄BrNO₃
• MW: 205.994160652161
• CID: 6620760
• PubChem ID: 84015210
• Update Time: 2026-03-11

5-Bromo-4-methyl-oxazole-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-4-methyl-oxazole-2-carboxylic acid
• 1555766-22-7
• 5-Bromo-4-methyloxazole-2-carboxylic acid

• Inchi： 1S/C5H4BrNO3/c1-2-3(6)10-4(7-2)5(8)9/h1H3,(H,8,9)
• InChI Key： VHVOUTRVHQBHIL-UHFFFAOYSA-N
• SMILES： BrC1=C(C)N=C(C(=O)O)O1

Computed Properties

• Exact Mass: 204.93746g/mol
• Monoisotopic Mass: 204.93746g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 63.3Ų

Additional information on 5-Bromo-4-methyl-oxazole-2-carboxylic acid

Professional Introduction to 5-Bromo-4-methyl-oxazole-2-carboxylic acid (CAS No. 1555766-22-7)

5-Bromo-4-methyl-oxazole-2-carboxylic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1555766-22-7, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the oxazole class, characterized by a five-membered aromatic ring containing one oxygen atom and four carbon atoms, with substituents that enhance its utility in synthetic and biological applications.

The structural features of 5-Bromo-4-methyl-oxazole-2-carboxylic acid make it a versatile intermediate in the synthesis of various pharmacologically active molecules. The presence of both a bromine atom and a methyl group on the oxazole ring introduces specific reactivity patterns, enabling further functionalization through cross-coupling reactions, nucleophilic substitutions, and other organic transformations. These properties are particularly valuable in the development of novel therapeutic agents targeting diverse biological pathways.

In recent years, there has been growing interest in oxazole derivatives due to their broad spectrum of biological activities. Studies have demonstrated that oxazole-based compounds exhibit antimicrobial, anti-inflammatory, and anticancer properties, among others. The brominated and methylated versions of oxazoles, such as 5-Bromo-4-methyl-oxazole-2-carboxylic acid, have been explored for their potential in modulating enzyme activity and interfering with disease-related molecular mechanisms.

One of the most compelling applications of 5-Bromo-4-methyl-oxazole-2-carboxylic acid is in the synthesis of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways, and their dysregulation is associated with numerous diseases, including cancer. By incorporating this compound into drug candidates, researchers aim to develop selective kinase inhibitors that can disrupt aberrant signaling networks without affecting normal cellular processes. Preliminary studies have shown promising results in vitro, indicating that derivatives of 5-Bromo-4-methyl-oxazole-2-carboxylic acid can inhibit the activity of specific kinases while maintaining good selectivity.

The carboxylic acid moiety in 5-Bromo-4-methyl-oxazole-2-carboxylic acid also provides opportunities for further derivatization, allowing for the creation of amides, esters, or other functional groups that can enhance drug-like properties such as solubility, bioavailability, and metabolic stability. This flexibility makes it an invaluable building block for medicinal chemists seeking to design novel small-molecule drugs.

Advances in computational chemistry and high-throughput screening have accelerated the discovery process for new drug candidates incorporating 5-Bromo-4-methyl-oxazole-2-carboxylic acid. Machine learning models can predict the binding affinity of this compound to target proteins, helping researchers prioritize which derivatives to synthesize and test experimentally. Such computational approaches are particularly useful in reducing the time and cost associated with drug development while improving the success rate of lead optimization.

Furthermore, the synthesis of 5-Bromo-4-methyl-oxazole-2-carboxylic acid has been refined through modern organic methodologies, ensuring high yields and purity suitable for pharmaceutical applications. Techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations have enabled efficient construction of complex oxazole derivatives. These advances in synthetic chemistry are critical for scaling up production and making these compounds accessible for preclinical and clinical studies.

The pharmacological potential of 5-Bromo-4-methyl-oxazole-2-carboxylic acid extends beyond kinase inhibition. Research has also explored its role in modulating other therapeutic targets, such as G protein-coupled receptors (GPCRs) and ion channels. By serving as a scaffold for structure-based drug design, this compound has contributed to the development of novel therapeutics aimed at treating neurological disorders, cardiovascular diseases, and metabolic conditions.

In conclusion,5-Bromo-4-methyl-oxazole-2-carboxylic acid (CAS No. 1555766-22-7) represents a significant asset in modern drug discovery. Its unique structural features and reactivity patterns make it an excellent candidate for synthesizing biologically active molecules with potential therapeutic applications across multiple disease areas. As research continues to uncover new biological functions and synthetic strategies involving this compound, its importance in pharmaceutical chemistry is likely to grow further.